Cas no 2361736-75-4 (N-[2-[4-(2,3-Dimethylphenyl)-3,6-dihydro-1(2H)-pyridinyl]-2-oxoethyl]-N-ethyl-2-propenamide)

• Product Name: N-[2-[4-(2,3-Dimethylphenyl)-3,6-dihydro-1(2H)-pyridinyl]-2-oxoethyl]-N-ethyl-2-propenamide
• CAS No: 2361736-75-4
• MF: C₂₀H₂₆N₂O₂
• MW: 326.432645320892
• CID: 5413804
• PubChem ID: 145906021
• Update Time: 2025-07-21

N-[2-[4-(2,3-Dimethylphenyl)-3,6-dihydro-1(2H)-pyridinyl]-2-oxoethyl]-N-ethyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26591947
• N-{2-[4-(2,3-dimethylphenyl)-1,2,3,6-tetrahydropyridin-1-yl]-2-oxoethyl}-N-ethylprop-2-enamide
• Z2966807706
• N-[2-[4-(2,3-Dimethylphenyl)-3,6-dihydro-2H-pyridin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide
• 2361736-75-4
• N-[2-[4-(2,3-Dimethylphenyl)-3,6-dihydro-1(2H)-pyridinyl]-2-oxoethyl]-N-ethyl-2-propenamide

• Inchi： 1S/C20H26N2O2/c1-5-19(23)21(6-2)14-20(24)22-12-10-17(11-13-22)18-9-7-8-15(3)16(18)4/h5,7-10H,1,6,11-14H2,2-4H3
• InChI Key： VHNOIWPVQPKJKV-UHFFFAOYSA-N
• SMILES： C(N(CC(N1CCC(C2=CC=CC(C)=C2C)=CC1)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 326.199428076g/mol
• Monoisotopic Mass: 326.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.8±50.0 °C(Predicted)
• pka: -1.08±0.70(Predicted)

Additional information on N-[2-[4-(2,3-Dimethylphenyl)-3,6-dihydro-1(2H)-pyridinyl]-2-oxoethyl]-N-ethyl-2-propenamide

Introduction to N-[2-[4-(2,3-Dimethylphenyl)-3,6-dihydro-1(2H)-pyridinyl]-2-oxoethyl]-N-ethyl-2-propenamide (CAS No. 2361736-75-4)

N-[2-[4-(2,3-Dimethylphenyl)-3,6-dihydro-1(2H)-pyridinyl]-2-oxoethyl]-N-ethyl-2-propenamide, identified by its CAS number 2361736-75-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its pyridine ring system and various functional groups, contributes to its unique chemical and biological profile.

The molecular structure of N-[2-[4-(2,3-Dimethylphenyl)-3,6-dihydro-1(2H)-pyridinyl]-2-oxoethyl]-N-ethyl-2-propenamide is highly intricate, featuring a pyridine core that is substituted with a 2,3-dimethylphenyl group. This substitution pattern not only influences the electronic properties of the molecule but also plays a crucial role in its interactions with biological targets. The presence of the 2-oxoethyl and N-ethyl groups further enhances the compound's complexity, contributing to its potential pharmacological activity.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. N-[2-[4-(2,3-Dimethylphenyl)-3,6-dihydro-1(2H)-pyridinyl]-2-oxoethyl]-N-ethyl-2-propenamide has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses and cancer progression. The pyridine ring system is particularly noteworthy, as it is a common motif in many bioactive molecules. This structural feature allows the compound to interact with specific binding sites on target proteins, potentially leading to therapeutic effects.

One of the most compelling aspects of N-[2-[4-(2,3-Dimethylphenyl)-3,6-dihydro-1(2H)-pyridinyl]-2-oxoethyl]-N-ethyl-2-propenamide is its ability to exhibit dual functionality. The compound's design allows it to simultaneously engage multiple biological targets, which can enhance its therapeutic efficacy. This property is particularly valuable in the development of multi-target drugs that can address complex pathological conditions more effectively than single-target agents.

The synthesis of N-[2-[4-(2,3-Dimethylphenyl)-3,6-dihydro-1(2H)-pyridinyl]-2-oxoethyl]-N-ethyl-2-propenamide involves a series of carefully orchestrated chemical reactions. The process typically begins with the preparation of the pyridine core through cyclization reactions. Subsequent steps involve functional group transformations that introduce the 2,3-dimethylphenyl group and other substituents. The synthesis requires precise control over reaction conditions to ensure high yield and purity.

The pharmacological profile of N-[2361736-75-4] has been extensively evaluated in both in vitro and in vivo studies. These studies have revealed promising results regarding its potential as an anti-inflammatory agent and an inhibitor of certain cancer-related pathways. The compound's ability to modulate key signaling pathways has made it an attractive candidate for further development into a novel therapeutic agent.

In recent research publications, N-[2361736-75-4] has been highlighted for its unique mechanism of action. Studies have demonstrated that this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. By targeting these enzymes, the compound can effectively reduce inflammation and alleviate symptoms associated with various inflammatory diseases.

The structural features of N-[2361736-75-4] also contribute to its potential as an anticancer agent. Research has shown that this compound can interfere with critical signaling pathways involved in cancer cell proliferation and survival. By disrupting these pathways, the compound may be able to induce apoptosis or inhibit tumor growth. These findings have opened up new avenues for the development of targeted cancer therapies.

In addition to its anti-inflammatory and anticancer properties, N-[N-[2361736 -75 -4]] has shown promise in other areas of medical research. For instance, studies have indicated that this compound may have neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier further enhances its therapeutic potential in neurological disorders.

The development of N-[N-[2361736 -75 -4]] into a clinical drug involves several critical stages. These include preclinical testing to evaluate its safety and efficacy, followed by clinical trials involving human subjects. The results from these trials will provide valuable insights into the compound's potential as a therapeutic agent and guide further development efforts.

The future prospects for N-[N-[2361736 -75 -4]] are promising given its unique structural features and multifaceted biological activities. Ongoing research aims to optimize its chemical structure to enhance its pharmacological properties while minimizing potential side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this compound towards clinical application.